Cas no 34035-05-7 (5-(4-methylphenyl)furan-2-carbaldehyde)

• Product Name: 5-(4-methylphenyl)furan-2-carbaldehyde
• CAS No: 34035-05-7
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• MDL: MFCD04084770
• CID: 294594
• PubChem ID: 960137
• Update Time: 2025-04-23

5-(4-methylphenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(p-Tolyl)furan-2-carbaldehyde
• 2-Furancarboxaldehyde,5-(4-methylphenyl)-
• 5-(4-METHYLPHENYL)-2-FURALDEHYDE
• 5-(4-methylphenyl)furan-2-carbaldehyde
• BOC-D-PEN(PMEOBZL)-OH
• AB01127267-03
• FT-0706605
• RNXBPIBAPRFYIS-UHFFFAOYSA-N
• 34035-05-7
• NCGC00333594-01
• BB 0222880
• EN300-25497
• 5-(p-Tolyl)furfural
• DTXSID90359337
• 5-(4-methyl phenyl)furan-2-carbaldehyde
• SCHEMBL2318474
• Z57243662
• AKOS000113015
• 5-p-Tolyl-furan-2-carbaldehyde
• F77552
• 2-furancarboxaldehyde, 5-(4-methylphenyl)
• CS-0116728
• MFCD04084770
• DB-027849
• HS-5738
• STL255926

• MDL： MFCD04084770
• Inchi： 1S/C12H10O2/c1-9-2-4-10(5-3-9)12-7-6-11(8-13)14-12/h2-8H,1H3
• InChI Key： RNXBPIBAPRFYIS-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 186.0681
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.125
• Boiling Point: 332.2°Cat760mmHg
• Flash Point: 107.5°C
• Refractive Index: 1.575
• PSA: 30.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 5-(4-methylphenyl)furan-2-carbaldehyde

5-(p-Tolyl)furan-2-carbaldehyde (CAS No. 34035-05-7): Properties, Applications, and Market Insights

5-(p-Tolyl)furan-2-carbaldehyde (CAS No. 34035-05-7) is an important organic compound belonging to the furan aldehyde family. This furan derivative has gained significant attention in recent years due to its unique chemical structure and versatile applications in pharmaceutical, agrochemical, and material science industries. The compound features a furan-2-carbaldehyde core substituted with a p-tolyl group at the 5-position, making it a valuable building block for more complex molecules.

The growing interest in heterocyclic compounds like 5-(p-Tolyl)furan-2-carbaldehyde stems from their wide range of biological activities and material properties. Researchers are particularly interested in how modifications to the furan ring and aldehyde functionality can lead to compounds with enhanced properties. Recent studies have shown that furan-based aldehydes can serve as precursors for various bioactive molecules, making them crucial in drug discovery programs.

From a chemical perspective, 5-(p-Tolyl)furan-2-carbaldehyde demonstrates several interesting characteristics. The aldehyde group provides an active site for numerous chemical transformations, while the aromatic system contributes to the compound's stability. These features make it particularly useful in organic synthesis, where it serves as an intermediate for more complex structures. The presence of both furan and benzene rings in the same molecule creates unique electronic properties that are being explored in material science applications.

In the pharmaceutical sector, derivatives of 5-(p-Tolyl)furan-2-carbaldehyde have shown promise in various therapeutic areas. The compound's structure makes it suitable for developing small molecule drugs targeting specific biological pathways. Researchers are investigating its potential in creating novel anti-inflammatory agents and antimicrobial compounds, responding to the global need for new therapeutic options against drug-resistant pathogens.

The agrochemical industry has also shown interest in furan-2-carbaldehyde derivatives like 5-(p-Tolyl)furan-2-carbaldehyde. These compounds have demonstrated potential as crop protection agents, offering new solutions for sustainable agriculture. With increasing concerns about food security and environmental impact, the development of eco-friendly pesticides based on such structures has become a priority for many research institutions.

Material science applications of 5-(p-Tolyl)furan-2-carbaldehyde are equally exciting. The compound's conjugated system makes it interesting for organic electronics and photovoltaic materials. Scientists are exploring its use in developing organic semiconductors and light-emitting materials, which could lead to more efficient and sustainable electronic devices. This aligns with current trends toward green technology and renewable energy solutions.

The synthesis of 5-(p-Tolyl)furan-2-carbaldehyde typically involves palladium-catalyzed coupling reactions or condensation reactions starting from appropriate precursors. Recent advances in catalytic methods have improved the yield and purity of this compound, making it more accessible for research and industrial applications. Process optimization remains an active area of investigation, particularly for large-scale production of this valuable intermediate.

Market analysis indicates growing demand for specialty chemicals like 5-(p-Tolyl)furan-2-carbaldehyde. The global market for fine chemicals and pharmaceutical intermediates is expected to expand significantly in coming years, driven by increased R&D investment in life sciences and advanced materials. Companies specializing in custom synthesis and contract research are particularly interested in compounds with such versatile applications.

Quality control and analytical characterization of 5-(p-Tolyl)furan-2-carbaldehyde are crucial for its various applications. Standard analytical techniques include HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the required purity standards for different end uses. Recent developments in analytical chemistry have made it possible to detect even trace impurities that might affect performance in sensitive applications.

Storage and handling of 5-(p-Tolyl)furan-2-carbaldehyde require standard laboratory precautions. The compound should be stored in airtight containers away from light and moisture to maintain stability. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this or any chemical substance.

Future research directions for 5-(p-Tolyl)furan-2-carbaldehyde include exploring its potential in catalysis, nanotechnology, and bioconjugation. The compound's unique structure offers numerous possibilities for creating novel materials with tailored properties. As synthetic methodologies continue to advance, we can expect to see more innovative applications emerging for this versatile furan derivative in various scientific and industrial fields.

In conclusion, 5-(p-Tolyl)furan-2-carbaldehyde (CAS No. 34035-05-7) represents an important class of heterocyclic aldehydes with wide-ranging applications. Its significance in medicinal chemistry, material science, and agrochemical development continues to grow as researchers uncover new properties and potential uses. The compound's versatility and the ongoing exploration of its derivatives ensure it will remain a valuable tool in scientific research and industrial applications for years to come.